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Compound of Interest

2-(3-Chlorophenoxy)-N-
Compound Name:
ethylethanamine

Cat. No.: B1416270

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the proper disposal of 2-(3-
Chlorophenoxy)-N-ethylethanamine. The following procedures are based on general
guidelines for the disposal of chlorophenoxy compounds. Due to the absence of a specific
Safety Data Sheet (SDS) for this exact compound, it is imperative to consult with a certified
chemical waste disposal professional before proceeding.

Immediate Safety and Handling Precautions

Before handling 2-(3-Chlorophenoxy)-N-ethylethanamine, ensure you are in a well-ventilated
area and wearing the appropriate Personal Protective Equipment (PPE).

Personal Protective Equipment (PPE):
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Equipment Specification

Chemical-resistant gloves (e.g., Nitrile,

Gloves

Neoprene)
Eye Protection Safety goggles or a face shield
Body Protection Lab coat or chemical-resistant apron

Resnirat Use a NIOSH-approved respirator if ventilation
espirator
P Y is inadequate

Potential Hazards:

Compounds within the chlorophenoxy class are known to be hazardous.[1][2][3][4] Assume that
2-(3-Chlorophenoxy)-N-ethylethanamine may:

e Cause skin and eye irritation.[1][3]
e Be harmful if swallowed or inhaled.[1][3]
e Be toxic to aquatic life with long-lasting effects.[4][5]

First Aid Measures:

If on skin: Immediately wash with plenty of soap and water. Remove contaminated clothing.

[2][3]

If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present
and easy to do. Continue rinsing.[2]

If swallowed: Do NOT induce vomiting. Rinse mouth with water.[1][3]

If inhaled: Move the person to fresh air and keep them comfortable for breathing.[2][3] In all
cases of exposure, seek immediate medical attention.[3]

Step-by-Step Disposal Protocol
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The recommended method for the disposal of chlorophenoxy compounds is incineration.[6]
This should only be performed by a licensed and certified chemical waste disposal facility.

e Segregation and Storage:

o Isolate the 2-(3-Chlorophenoxy)-N-ethylethanamine waste from other laboratory
chemicals.

o Store the waste in a clearly labeled, sealed, and compatible container. The container
should be in a cool, dry, and well-ventilated area away from incompatible materials.

o Contact a Certified Waste Disposal Partner:

o Engage a professional chemical waste management company that is certified to handle
and incinerate hazardous chemical waste.

o Provide them with all available information about the chemical, including its name,
guantity, and any known hazards.

e Documentation and Labeling:

o Properly label the waste container with the chemical name, hazard symbols, and any other
information required by local and national regulations.

o Maintain a detailed record of the waste, including the amount and date of generation.
» Arranging for Pickup and Disposal:
o Schedule a pickup with the certified waste disposal company.

o Ensure all necessary paperwork is completed for the transportation and disposal of the
hazardous waste.

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of 2-(3-
Chlorophenoxy)-N-ethylethanamine.
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Start: Have 2-(3-Chlorophenoxy)-N-ethylethanamine Waste

'

Consult Safety Data Sheet (SDS)
(If unavailable, proceed with caution)

'

Identify Hazards
(Skin/Eye Irritant, Harmful if Swallowed/Inhaled)

'

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

'

Segregate and Store Waste
in Labeled, Sealed Container

'

Contact Certified Chemical
Waste Disposal Vendor

'

Provide Chemical Information
to Vendor

'

Schedule Waste Pickup

'

Complete all Necessary
Disposal Documentation

'

End: Waste is Properly Disposed
of by Incineration

Click to download full resolution via product page

Disposal workflow for 2-(3-Chlorophenoxy)-N-ethylethanamine.
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Disclaimer: The information provided is based on general guidelines for a class of related
chemical compounds. It is not a substitute for a substance-specific Safety Data Sheet. Always
prioritize consulting with qualified environmental, health, and safety professionals for guidance
tailored to your specific situation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1416270?utm_src=pdf-custom-synthesis
https://www.cdms.telusagcg.com/ldat/mpE9N005.pdf
https://cms9files.revize.com/okanoganwa/Triclopyr%20TEA.pdf
https://www.fishersci.nl/chemicalProductData_uk/wercs?itemCode=10001984&lang=EN
https://www.dsbrown.com/wp-content/uploads/2020/12/B_DeckguardMembrane_PartB_SDS_v005.pdf
https://multimedia.3m.com/mws/mediawebserver?mwsId=SSSSSuUn_zu8lzNvM8tvO8tGMv70k17zHvu9lxtD7SSSSSS--
https://nepis.epa.gov/Exe/ZyPURL.cgi?Dockey=300051QF.TXT
https://www.benchchem.com/product/b1416270#2-3-chlorophenoxy-n-ethylethanamine-proper-disposal-procedures
https://www.benchchem.com/product/b1416270#2-3-chlorophenoxy-n-ethylethanamine-proper-disposal-procedures
https://www.benchchem.com/product/b1416270#2-3-chlorophenoxy-n-ethylethanamine-proper-disposal-procedures
https://www.benchchem.com/product/b1416270#2-3-chlorophenoxy-n-ethylethanamine-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1416270?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1416270?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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